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Compound of Interest

Compound Name: ZD-7114

Cat. No.: B1201296

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activity of ICI-D7114 (also known as ZD-7114), a potent and selective [33-
adrenoceptor agonist. This document is intended for researchers, scientists, and professionals
involved in drug development and metabolic research.

Chemical Structure and Properties

ICI-D7114 is a phenoxyacetamide derivative. Its chemical identity and key physicochemical
properties are summarized in the tables below.

Table 1: Chemical Identification of ICI-D7114

Identifier Value

2-[4-[2-[(2-hydroxy-3-
IUPAC Name phenoxypropyl)amino]ethoxy]phenoxy]-N-(2-
methoxyethyl)acetamide;hydrochloride[1]

Synonyms ZD-7114, ZD7114, ICI D7114[1][2][3]
CAS Number 129689-28-7 (hydrochloride salt)[2][3][4]
Molecular Formula C22H31CIN206 (hydrochloride)[1][3]

COCCNC(=0)COC1=CC=C(C=C1)OCCNCC(C
0C2=CC=CC=C2)0.CI[1]

SMILES

InChlKey KCAMZVQSGDBGGF-UHFFFAOYSA-N[1]
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Table 2: Physicochemical Properties of ICI-D7114

Hydrochloride
Property Value
Molecular Weight 454.9 g/mol [1]
Appearance Not specified in provided results
Solubility Soluble in DMSOI5]
Room temperature in continental US; may vary
Storage

elsewhere[4]

Mechanism of Action and Signaling Pathway

ICI-D7114 is a selective agonist for the 33-adrenergic receptor (33-AR), which is predominantly
expressed in brown adipose tissue (BAT).[2][3][5] Activation of B3-AR by ICI-D7114 initiates a
signaling cascade that leads to increased thermogenesis and lipolysis. This makes it a
compound of interest for research into the treatment of obesity and metabolic disorders.[2][5]

The signaling pathway initiated by ICI-D7114 is depicted below:

Click to download full resolution via product page

Diagram 1: ICI-D7114 (33-Adrenergic Signaling Pathway.
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Biological Activity and Efficacy

In vivo studies have demonstrated that ICI-D7114 is a potent stimulator of thermogenesis and
brown adipose tissue activity. A key advantage of ICI-D7114 is its selectivity for 33-
adrenoceptors, resulting in minimal cardiovascular side effects, such as changes in heart rate,

at thermogenically active doses.[2][6]

ble 3: In Vivo Eff f 1CL :

Parameter ED50 (p.o.) Species Reference
Stimulation of Oxygen

) 0.04 mg/kg Rat [2][5][6]
Consumption
Stimulation of BAT
Mitochondrial GDP- 0.15 mg/kg Rat [2][5][6]

Binding

Experimental Protocols

The following sections outline the methodologies for key experiments used to characterize the
biological activity of ICI-D7114.

Measurement of Whole-Body Oxygen Consumption

This experiment assesses the thermogenic effect of ICI-D7114 by measuring the rate of

oxygen consumption in laboratory animals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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